Cas no 218138-59-1 (Methyl 2-(3-cyanophenyl)nicotinate)
218138-59-1 structure
Product Name:Methyl 2-(3-cyanophenyl)nicotinate
CAS No:218138-59-1
MF:C14H10N2O2
MW:238.241403102875
MDL:MFCD19981435
CID:2109148
Update Time:2023-08-04
Methyl 2-(3-cyanophenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(3-cyanophenyl)nicotinate
- 2-(3-Cyano-phenyl)-nicotinic acid methyl ester
- MOHNVBZYRNYGJX-UHFFFAOYSA-N
- methyl 2-(3'-cyanophenyl)nicotinate
- 2-(3-Cyanophenyl)nicotinic acid methyl ester
- Methyl 2-(3-cyanophenyl)-pyridine-3-carboxylate
- Methyl 2-(3-cyanophenyl)nicotinate
-
- MDL: MFCD19981435
- Inchi: 1S/C14H10N2O2/c1-18-14(17)12-6-3-7-16-13(12)11-5-2-4-10(8-11)9-15/h2-8H,1H3
- InChI Key: MOHNVBZYRNYGJX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CN=C1C1C=CC=C(C#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Topological Polar Surface Area: 63
Methyl 2-(3-cyanophenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB302471-1 g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95% |
218138-59-1 | 1 g |
€212.00 | 2023-07-20 | ||
| abcr | AB302471-5 g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95% |
218138-59-1 | 5 g |
€642.00 | 2023-07-20 | ||
| abcr | AB302471-1g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; . |
218138-59-1 | 95% | 1g |
€211.90 | 2025-04-20 | |
| abcr | AB302471-5g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; . |
218138-59-1 | 95% | 5g |
€642.00 | 2025-04-20 |
Methyl 2-(3-cyanophenyl)nicotinate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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